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Compound of Interest

Compound Name: 3-Methyl-1-pentyn-3-ol

Cat. No.: B165628

An In-depth Technical Guide to the Safe Handling of 3-Methyl-1-pentyn-3-ol

This guide provides comprehensive safety and handling information for 3-Methyl-1-pentyn-3-
ol (CAS No. 77-75-8), intended for researchers, scientists, and professionals in drug
development. Adherence to these guidelines is crucial for ensuring laboratory safety and
minimizing potential hazards.

Chemical and Physical Properties

3-Methyl-1-pentyn-3-ol is a flammable liquid and vapor. It is a colorless to slightly yellow liquid
with a characteristic acrid odor[1][2].
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Property Value

Molecular Formula CeH10O[1][3][4][5]16]
Molecular Weight 98.14 g/mol [1]

Boiling Point 121-122 °CJ[2]

Flash Point 28 °C (82.4 °F) - closed cup[7]
Density 0.866 g/mL at 25 °C[2]

Vapor Pressure 5.25 mmHg[1]

Vapor Density 3 (vs air)

Autoignition Temperature 350 °C (662 °F)[8]

Solubilit Miscible with acetone, alcohol, chloroform, ethyl
olubility
acetate, and water.

Toxicological Data

3-Methyl-1-pentyn-3-ol is harmful if swallowed and can cause central nervous system
depression[3][8]. Overdoses may lead to coma and death[3].

Route of Exposure Species LD50 Value
Oral Mouse 525 mg/kg[8]
Oral Rat 700 mg/kg[9]
Subcutaneous Mouse 1160 mg/kg[9]

Hazard Identification and GHS Classification

This substance is classified as a flammable liquid and is harmful if swallowed. It can also cause
serious eye damage and is harmful to aquatic life with long-lasting effects[1][10].
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor[1][10]
. H302: Harmful if swallowed[1]
Acute toxicity, oral 4
[10]
Serious eye damage/eye 1 H318: Causes serious eye

irritation

damage[1][10]

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling 3-Methyl-1-pentyn-3-ol to prevent exposure.

Personal Protective Equipment (PPE) for 3-Methyl-1-pentyn-3-ol

Eye Protection

Skin Protection

Respiratory Protection

Chemical safety goggles
(OSHA 29 CFR 1910.133 or EN166)

Appropriate protective gloves

Protective clothing

NIOSH/MSHA or EN 149 approved respirator
(if exposure limits are exceeded)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment.

Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of the chemical

and prevent accidents.

Handling:

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentyn-3-ol
https://www.echemi.com/sds/3-methyl-1-pentyn-3-ol-pid_Rock14576.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentyn-3-ol
https://www.echemi.com/sds/3-methyl-1-pentyn-3-ol-pid_Rock14576.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentyn-3-ol
https://www.echemi.com/sds/3-methyl-1-pentyn-3-ol-pid_Rock14576.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentyn-3-ol
https://www.benchchem.com/product/b165628?utm_src=pdf-body
https://www.benchchem.com/product/b165628?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Wash hands thoroughly after handling[8].

e Use only in a well-ventilated area[8].

e Ground and bond containers when transferring material[8].
o Use spark-proof tools and explosion-proof equipment|[8].

e Avoid contact with eyes, skin, and clothing[8].

o Keep away from heat, sparks, and flame[8].

Storage:

Store in a tightly closed container[8].

Store in a cool, dry, well-ventilated area away from incompatible substances[8].

Keep away from sources of ignition[3].

Store in a flammables-area[8].

First Aid Measures

Immediate first aid is critical in the event of exposure.
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Exposure Type Immediate Action

Inhalation } ={ Move to fresh air immediately. }—D{ If not breathing, give artificial respiration. }—VI If breathing is difficult, give oxygen. }

" . . Medical i
Ingestion »| Rinse mouth with water. Do NOT induce vomiting. (< &ra Aue‘,'.non

Get Medical Aid
\ Immediately
. Flush skin with plenty of water I -
| Skin Contact } ={ for at least fs mi);utes. F‘P{ Remove contaminated clothing and shoes.

Eye Contact |- Immediately flush eyes with plenty of water
for at least 15 minutes.

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

Fire Fighting Measures

3-Methyl-1-pentyn-3-ol is a flammable liquid with a flash point of 28 °C[7].

Fire Safety Parameter Value

Flash Point 28 °C (82.4 °F) - closed cup[7]
Autoignition Temperature 350 °C (662 °F)[8]

Lower Explosion Limit 1.80 vol %[8]

Upper Explosion Limit 16.00 vol %[8]

NFPA Rating (estimated) Health: 1, Flammability: 2, Instability: 0[8]
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Extinguishing Media:

o Use water spray, dry chemical, chemical foam, or alcohol-resistant foam[8].
o Water may be ineffective; do not use straight streams of water[8].

Fire Fighting Instructions:

» Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
approved or equivalent, and full protective gear[8].

e Vapors can travel to a source of ignition and flash back[8].

o Use water spray to keep fire-exposed containers cool[8].

Accidental Release Measures

In case of a spill, immediate and appropriate action is necessary to prevent the spread of
contamination and ensure safety.
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Remove all sources of ignition

'

Provide ventilation

'

Use spark-proof tools

'

Absorb spill with inert material
(e.g., vermiculite, sand, or earth)

i

Place in a suitable, closed container for disposal

i

Prevent runoff into storm sewers and ditches

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for 3-Methyl-1-pentyn-
3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-1-pentyn-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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